2,3,4,5,6-Pentafluorophenyl 1-ethanesulfonate

• IUPAC Name: (2,3,4,5,6-pentafluorophenyl) ethanesulfonate
• InChI: InChI=1S/C8H5F5O3S/c1-2-17(14,15)16-8-6(12)4(10)3(9)5(11)7(8)13/h2H2,1H3
• InChI Key: JVWDCZRRFOAOPI-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)OC1=C(C(=C(C(=C1F)F)F)F)F
• Molecular Formula: C8H5F5O3S
• DSSTOX Substance ID: DTXSID70382441
• Molecular Weight: 276.18 g/mol
• CAS RN: 597553-60-1

Description

2,3,4,5,6-Pentafluorophenyl 1-ethanesulfonate is a biochemical used for proteomics research. It has a molecular formula of C8H5F5O3S and a molecular weight of 276.18.

Molecular Structure Analysis

The molecular structure of this compound consists of a phenyl ring substituted with five fluorine atoms and an ethanesulfonate group. This structure contributes to its unique physical and chemical properties.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 276.18. Other physical and chemical properties such as boiling point, melting point, and density are not provided in the search results.

Scientific Research Applications

Organic Synthesis and Catalysis

2,3,4,5,6-Pentafluorophenyl 1-ethanesulfonate and related compounds are valuable in organic synthesis, particularly in the preparation of coenzyme M analogs and their activity in enzyme systems, such as the methyl coenzyme M reductase system found in Methanobacterium thermoautotrophicum. This work demonstrated the potential of these compounds in studying and manipulating biological methanogenesis processes (Gunsalus, Romesser, & Wolfe, 1978). Additionally, lipase-catalyzed transesterification reactions involving pentafluorophenyl derivatives have been explored to synthesize optically pure compounds, indicating their utility in creating complex organic molecules with high specificity (Sakai et al., 2000).

Materials Science

In materials science, the unique electronic and structural properties of pentafluorophenyl-based compounds have been leveraged to develop advanced materials. For example, tris(pentafluorophenyl)borane has been highlighted for its role as a strong Lewis acid catalyst in organic and organometallic chemistry, including its use in hydrometallation reactions and the stabilization of uncommon coordination geometries of carbon (Erker, 2005). This versatility underscores the compound's significance in synthesizing and modifying materials with precise chemical functionalities.

Electrochemistry

Pentafluorophenyl derivatives have found applications in electrochemistry, particularly in the synthesis of ion-selective electrodes and conductive polymers. The electrochemical characterization of poly(3,4-ethylenedioxythiophene) doped with sulfonated thiophenes demonstrates the role of these compounds in developing sensors with specific ion selectivity, which is crucial for analytical and diagnostic applications (Mousavi et al., 2008).

Advanced Functional Materials

Research into the chlorosulfonation of tris(pentafluorophenyl)corrole has shown high selectivity in producing derivatives useful as precursors for amphiphilic materials and metal complexes exhibiting planar chirality. Such materials are promising for applications in optoelectronics and catalysis due to their unique structural and electronic properties (Mahammed, Goldberg, & Gross, 2001).